5-methyl-1-phenyl-N-((2-(thiophen-3-yl)pyridin-4-yl)methyl)-1H-pyrazole-4-carboxamide

• IUPAC Name: 5-methyl-1-phenyl-N-[(2-thiophen-3-ylpyridin-4-yl)methyl]pyrazole-4-carboxamide
• InChI: InChI=1S/C21H18N4OS/c1-15-19(13-24-25(15)18-5-3-2-4-6-18)21(26)23-12-16-7-9-22-20(11-16)17-8-10-27-14-17/h2-11,13-14H,12H2,1H3,(H,23,26)
• InChI Key: QKAPVRYFYKWJJU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=NN1C2=CC=CC=C2)C(=O)NCC3=CC(=NC=C3)C4=CSC=C4
• Molecular Formula: C21H18N4OS
• Molecular Weight: 374.5 g/mol

Description

5-methyl-1-phenyl-N-((2-(thiophen-3-yl)pyridin-4-yl)methyl)-1H-pyrazole-4-carboxamide is a useful research compound. Its molecular formula is C21H18N4OS and its molecular weight is 374.46. The purity is usually 95%.
BenchChem offers high-quality 5-methyl-1-phenyl-N-((2-(thiophen-3-yl)pyridin-4-yl)methyl)-1H-pyrazole-4-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-methyl-1-phenyl-N-((2-(thiophen-3-yl)pyridin-4-yl)methyl)-1H-pyrazole-4-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

Researchers have developed methodologies for synthesizing a wide range of novel compounds that incorporate pyrazole and pyridine units, which are often evaluated for their potential biological activities. These synthetic strategies often involve multi-step reactions, starting from basic pyrazole carboxamides and incorporating various functional groups to increase molecular diversity. For instance, Hassan et al. (2014) synthesized 5-amino-N-aryl-3-[(4-methoxyphenyl)amino]-1H-pyrazole-4-carboxamides by reacting N-(aryl)-2-cyano-3-[(4-methoxyphenyl)amino]-3-(methylthio)acrylamides with hydrazine hydrate, further leading to pyrazolo[1,5-a]pyrimidine derivatives (Hassan, Hafez, & Osman, 2014).

Biological Evaluation

A significant portion of research is dedicated to evaluating the biological effects of these novel compounds. Studies often focus on their cytotoxic activities against various cancer cell lines, aiming to identify potential anticancer agents. For example, the work by Rahmouni et al. (2016) elaborates on the synthesis of novel pyrazolopyrimidines derivatives assessed for their cytotoxicity against cancer cells and their ability to inhibit 5-lipoxygenase, indicating potential anticancer and anti-inflammatory applications (Rahmouni et al., 2016).

Antimicrobial Activity

In addition to anticancer properties, some synthesized derivatives exhibit antimicrobial activities, indicating their potential as novel antimicrobial agents. For instance, Panda et al. (2011) synthesized pyrazolo[3,4-b]pyridine derivatives and screened them for antibacterial activity against a range of bacteria, showing moderate to good efficacy (Panda, Karmakar, & Jena, 2011).